1-(Azetidin-3-yl)-3,3-difluoropyrrolidine

• Molecular Formula: C7H12F2N2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 1-(azetidin-3-yl)-3,3-difluoropyrrolidine
• InChI: InChI=1S/C7H12F2N2/c8-7(9)1-2-11(5-7)6-3-10-4-6/h6,10H,1-5H2
• InChI Key: XHHYGYVKHQAJTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(F)F)C2CNC2

Description

1-(Azetidin-3-yl)-3,3-difluoropyrrolidine is a useful research compound. Its molecular formula is C7H12F2N2 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(3,3-difluoropyrrolidin-1-yl)azetidine-1-carboxylic acid tert-butyl ester (193 mg, 0.74 mmol) and TFA (1 mL) in DCM (2 mL) was stirred at room temperature for 2 h. The reaction mixture was loaded onto an Isolute® SCX-2 cartridge, washed with MeOH/DCM and eluted with 2M NH3/MeOH affording 1-Azetidin-3-yl-3,3-difluoropyrrolidine as a white solid (122 mg, quant.). 1H NMR (CDCl3, 300 MHz): δ 3.63 (m, 4H), 3.48 (m, 1H), 2.87 (t, J=13.1 Hz, 2H), 2.70 (t, J=7.0 Hz, 2H) and 2.29 (m, 2H)